N-(2-phenylethyl)-9H-beta-carboline-3-carboxamide

• CAS No.: 78538-75-7
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-(2-phenylethyl)-9H-pyrido[3,4-b]indole-3-carboxamide
• InChI: InChI=1S/C20H17N3O/c24-20(21-11-10-14-6-2-1-3-7-14)18-12-16-15-8-4-5-9-17(15)23-19(16)13-22-18/h1-9,12-13,23H,10-11H2,(H,21,24)
• InChI Key: GISJKULBPFTPDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=NC=C3C(=C2)C4=CC=CC=C4N3

Description

N-(2-phenylethyl)-9H-beta-carboline-3-carboxamide is a useful research compound. Its molecular formula is C20H17N3O and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g of ethyl β-carbolin-3-carboxylate and 5 g of β-phenethylamine are heated for 2 hours at 196° C. The cooled, partly crystallized mixture is treated with hot water which is decanted. The residue is recrystallized from xylene to form β-carbolin-3-carboxylic acid (2-phenylethyl)amide (2.5 g) of a melting point of 297°-298° C.